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Compound of Interest

Compound Name: Perchloric acid;ZINC;hydrate

CAS No.: 10025-64-6

Cat. No.: B156636

Get Quote

Executive Summary: The "Chameleon"
Electrolyte[1]
Zinc perchlorate (

) occupies a unique niche in inorganic chemistry.[1][2] Unlike zinc chloride or sulfate, the
perchlorate anion (

) is non-coordinating and weakly basic. This "spectator" nature allows the zinc cation (

) to exhibit its full Lewis acidity, making the salt highly soluble not just in water, but in a diverse
array of polar organic solvents.

For the researcher, this solubility profile is a tool:

In Aqueous Media: It serves as a high-concentration electrolyte for zinc-ion batteries.[3]

In Non-Aqueous Media: It acts as a potent, soluble Lewis acid catalyst for organic

transformations (e.g., acylations, Diels-Alder reactions) where water would hydrolyze the

substrate.
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This guide objectively compares the solubility behaviors, thermodynamic drivers, and solvation

structures of zinc perchlorate across these media.

Physicochemical Profile
Before comparing solvents, we must establish the baseline properties of the solute. Zinc

perchlorate is most commonly handled as the hexahydrate due to its extreme hygroscopicity.[3]

Property Value / Description Implications for Solubility

Formula (Hexahydrate)
Water molecules are already

part of the lattice.

Molar Mass 372.38 g/mol (Hexahydrate)
High MW requires calculation

adjustment for molarity.

Appearance White, deliquescent crystals
Must be weighed rapidly or in

a glovebox.

Lattice Energy
Low (relative to

oxides/fluorides)

The large, diffuse

anion reduces lattice stability,

enhancing solubility.

Anion Character Non-coordinating, Chaotropic

Promotes "structure breaking"

in water; weak association in

organics.

Aqueous Solubility: The Hydrophilic Standard
In water, zinc perchlorate exhibits exceptional solubility.[3][1][2] This is driven by the high

hydration enthalpy of the small, varying charge density

ion.

Quantitative Data
Solubility (0°C): ~105 g / 100 g

Solubility (50°C): ~125 g / 100 g
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[4]

pH Behavior: Aqueous solutions are slightly acidic (

for 1M) due to the polarization of water molecules in the hydration shell:

Solvation Mechanism
The dissolution is exothermic. The

ion immediately forms a rigid, octahedral primary hydration shell

. The perchlorate anions remain in the outer coordination sphere, forming a Solvent-Separated
Ion Pair (SSIP). This lack of inner-sphere interaction prevents precipitation, even at very high
concentrations.

Non-Aqueous Solubility: The Organic Alternatives
The utility of zinc perchlorate generally lies in its solubility in organic solvents where other zinc

salts (like

) are insoluble.

Comparative Solvent Table
Solvent Solubility Status

Coordination
Species

Primary
Application

Water Very High
Batteries,

Electroplating

Ethanol/Methanol High
Synthesis, Sol-gel

processes

Acetonitrile (MeCN) High
Lewis Acid Catalysis

(anhydrous)

DMSO Very High
Electrolytes,

dissolution of peptides

Acetone Moderate/High Crystallization solvent

Diethyl Ether Insoluble N/A Precipitation/Washing
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Deep Dive: DMSO and Acetonitrile
Dimethyl Sulfoxide (DMSO): The Oxygen Donor DMSO is a "super-solvent" for zinc

perchlorate. The sulfoxide oxygen is a hard base that binds

more strongly than water.

Structure: Forms a stable octahedral

complex.[5]

Thermodynamics: Dissolution is highly exothermic. The steric bulk of DMSO means the

second coordination sphere is less organized than in water, leading to high entropy gains.

Acetonitrile (MeCN): The Nitrogen Donor Acetonitrile is softer than water or DMSO.

Structure: Forms

.

Utility: This is the critical solvent for catalysis. Because MeCN binds

moderately, it can be displaced by substrates (like epoxides or carbonyls) during a reaction,
activating them. Water, by contrast, binds too tightly to allow easy substrate displacement.

Visualization: Solvation Architectures
The following diagram illustrates the distinct solvation shells that dictate solubility and reactivity

in different media.
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Figure 1: Comparative solvation shell architecture. Note the tight octahedral coordination in

water and DMSO versus the labile coordination in acetonitrile, which facilitates catalytic

turnover.

Experimental Protocol: Determination of Solubility
Measuring the solubility of perchlorates requires specific safety modifications due to explosion

hazards. Do not use standard heating-to-dryness gravimetric methods for organic solutions of

perchlorates, as this concentrates the oxidizer with organic fuel, creating a potential bomb.

Protocol: Isothermal Saturation with ICP-OES Validation
Objective: Determine the saturation limit of

in a target solvent at 25°C.

Safety Pre-requisites:

PPE: Blast shield, face shield, heavy nitrile gloves.

Materials: Teflon or glass containers (no metal spatulas).

Warning: Never heat organic perchlorate solutions above 60°C.

Workflow:

Saturation:

Add excess

to 10 mL of solvent in a jacketed glass vessel maintained at 25°C.

Stir magnetically for 24 hours.

Visual Check: Ensure solid remains at the bottom. If all dissolves, add more.

Filtration:

Stop stirring and allow settling for 1 hour.
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Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial.

Quantification (Dual Method):

Method A (Aqueous only): Evaporate a 1 mL aliquot to dryness in a vacuum oven at 40°C

(Low Temp). Weigh the residue.

Method B (Organic/Universal): Dilute a 100 µL aliquot of the saturated solution into 50 mL

of 2%

(aqueous).

Analyze Zinc content via ICP-OES (Inductively Coupled Plasma Optical Emission

Spectroscopy) at 206.200 nm.

Back-calculate solubility using the formula:
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Figure 2: Safety-critical workflow for solubility determination. Note the diversion for organic

solvents to avoid creating explosive residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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